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Compound of Interest

Compound Name: Methacrylonitrile

Cat. No.: B127562

An In-depth Technical Reference for Researchers, Scientists, and Drug Development
Professionals

Methacrylonitrile (MeAN), also known as 2-methyl-2-propenenitrile or isopropenylnitrile, is an
unsaturated aliphatic nitrile with the chemical formula CaHsN.[1][2] It is a colorless, flammable
liquid with a distinct bitter almond odor.[1] This compound serves as a crucial monomer and
chemical intermediate in the production of various polymers, including homopolymers,
copolymers, elastomers, and plastics.[2][3] It is also utilized in the synthesis of acids, amides,
amines, and esters, and sometimes as a replacement for acrylonitrile in manufacturing
acrylonitrile/butadiene/styrene-like polymers.[2][3] Given its reactivity and toxicological profile, a
thorough understanding of its health and safety data is paramount for professionals handling
this chemical.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of methacrylonitrile are summarized
below. This data is essential for safe handling, storage, and emergency response planning.
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Property Value Reference
Molecular Formula CaHsN [1112114]
Molecular Weight 67.09 g/mol [1][5]
Appearance Clear, c.olo.rless to slightly 1]
yellow liquid

Odor Bitter almonds [1112][5]
Density 0.8001 g/mL at 20°C (68°F) [2][6]
Boiling Point 90.3°C (194.5°F) at 760 mmHg  [1][4][6]
Melting Point -35.8°C (-32.4°F) [2][4][6]

Vapor Pressure

40 - 71 mmHg at 20-25°C

[11(6][7]

Vapor Density

2.31 (Air = 1)

[6]

Water Solubility

2.57 g/100 mL at 20°C

[4][6]

Partition Coefficient (log Kow)

0.68

[8]

Toxicological Data

Methacrylonitrile is highly toxic and can be absorbed through inhalation, ingestion, and

dermal contact.[2][6] Its primary mechanism of toxicity involves the metabolic release of

cyanide, which disrupts cellular respiration.[2][9]

2.1 Acute Toxicity
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Test Species Route Value Reference
LDso Gerbil Oral 4 mg/kg [2]
LDso Mouse Oral 17 mg/kg [2]
LDso Rat Oral 200 mg/kg [2]
LCso Rabbit Dermal 268 mg/kg [2]
) 440 ppm (4
LCso Rat Inhalation [9]
hours)
2.2 Human and Other Exposure Data
Exposure Metric Value Remarks Reference
The majority of
Odor Threshold 2.95-7 ppm subjects detect the [1][2]
odor at 14 or 24 ppm.
Causes throat, eye,
Irritation Level 24 ppm and nose irritation in [2][9]
human subjects.
NOAEL (No- For rats, based on
Observed-Adverse- 50 mg/kg signs of urine [2]
Effect Level) retention.
For rats, based on
LOAEL (Lowest- ) )
bladder distention
Observed-Adverse- 100 mg/kg [2]

Effect Level)

observed in 58% of

subjects.

Metabolism

Methacrylonitrile is rapidly absorbed and metabolized via two primary pathways. The major,

toxifying pathway is mediated by cytochrome P450 enzymes (primarily CYP2E1), which

oxidizes MeAN to an unstable epoxide intermediate. This intermediate can then rearrange to
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form cyanide (HCN), the principal agent of toxicity. A secondary, detoxification pathway involves
direct conjugation with glutathione (GSH).[1][2]

Metabolism of Methacrylonitrile

Methacrylonitrile (MeAN)

Major Pathway Minor Pathway

Toxification Pathway Detoxification Pathway

CYP2E1 GSH Conjugation
(Oxidative Metabolism) (Glutathione-S-Transferase)

Unstable Epoxide

Intermediate S-(2-cyanopropyl)GSH

Cyanide (HCN)
+
Acetone + CO2

N-acetyl-S-(2-cyanopropyl)cysteine
(NACPC)

Systemic Cyanide Toxicity

(Disrupts Cellular Respiration) RenalExcretion
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Click to download full resolution via product page

Caption: Metabolic pathways of Methacrylonitrile, showing both toxification and detoxification
routes.

Health Hazards and Clinical Presentation

Exposure to methacrylonitrile can cause severe health effects, which are often delayed.[6] It
is an irritant to the skin, eyes, and mucous membranes.[6] Signs of systemic toxicity are
consistent with cyanide poisoning and include headache, weakness, confusion, nausea,
vomiting, ataxia, tremors, convulsions, and irregular breathing.[2][7][9] High-level exposure can
lead to loss of consciousness and death.[2]
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Caption: Logical flow of health hazards following Methacrylonitrile exposure.

Occupational Exposure Limits
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To minimize the risk of adverse health effects in occupational settings, regulatory bodies have
established exposure limits.

Organization Limit Remarks Reference
10-hour Time-

NIOSH (REL) 1 ppm (2.7 mg/m3) Weighted Average [1107]
(TWA)

8-hour Time-Weighted
ACGIH (TLV) 1 ppm (2.7 mg/m3) [7]
Average (TWA)

Immediately
IDLH 4 ppm Dangerous to Life or [6]
Health

It is critical to note that these limits are for airborne concentrations only. Overexposure can still
occur through skin contact even if air levels are below the established limits.[1][7]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of methacrylonitrile exposure. All
personnel should be trained in emergency procedures, including CPR and the use of a cyanide
antidote Kit.[7]

General Principles:
o Move the victim to fresh air immediately.[6][10]

o Emergency personnel must wear appropriate protective clothing and respiratory equipment
to avoid self-exposure.[6]

» Call for immediate medical assistance.[10][11]

e If the victim is not breathing, provide artificial respiration (avoiding mouth-to-mouth).[6][10] If
there is no pulse, begin CPR.[6]

o Administer 100% oxygen if available.[6]
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Caption: Emergency first aid workflow for different routes of Methacrylonitrile exposure.
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Fire and Explosion Hazard Data

Methacrylonitrile is a highly flammable liquid and vapor, posing a significant fire and explosion
risk.[6][10]

Parameter Value Reference
Flash Point 12.2-13°C (54 - 55 °F) [1][5]16]
Lower Explosive Limit (LEL) 2.0% [6][10]
Upper Explosive Limit (UEL) 6.8 % [6][10]
] Health: 4, Flammability: 3,
NFPA 704 Ratings - [6]
Instability: 2

 Fire Fighting: Use dry chemical, COz, water spray, or alcohol-resistant foam.[7][10] Water
spray can be used to cool fire-exposed containers.[7] Vapors are heavier than air and may
travel to an ignition source and flash back.[6][7]

e Hazardous Combustion Products: Fire produces poisonous gases, including nitrogen oxides
(NOx) and hydrogen cyanide (HCN).[1][6][7]

o Reactivity: The material can undergo violent polymerization at elevated temperatures, which
may cause containers to explode.[1][6]

Handling, Storage, and Personal Protection

8.1 Handling

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[8][10]

Keep away from heat, sparks, open flames, and other ignition sources.[7][11][12]

Use only non-sparking tools and explosion-proof equipment.[7][12]

Ground and bond containers during material transfer to prevent static discharge.[7][10][12]
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e Avoid contact with skin, eyes, and clothing.[10][11] Wash thoroughly after handling.[10]

8.2 Storage

Store in a cool, dry, dark, and well-ventilated area.[1][7][8] Recommended storage
temperature is 2-8°C.[4]

Keep containers tightly closed.[7][8]

Store separately from incompatible materials such as oxidative reagents, flammable solids,
organic peroxides, and explosives.[1]

Polymerization can be inhibited by adding a stabilizer, such as 50 ppm of hydroquinone
monomethyl ether (MEHQ).[1]

8.3 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical splash goggles and a face shield.[10]

» Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[10]

o Respiratory Protection: If ventilation is inadequate or exposure limits may be exceeded, use
a NIOSH-approved respirator with appropriate cartridges.[10]

» Facilities: An eyewash station and emergency shower must be readily available in the
immediate work area.[7][10]

Summary of Experimental Protocols

The toxicological data presented in this guide are derived from various standardized studies.
The methodologies are briefly described here; for complete experimental details, the original
cited research should be consulted.

¢ Acute Oral Toxicity (LDso): Determined through studies involving the oral administration of
methacrylonitrile to various animal models, including rats, mice, and gerbils.[2] A 13-week
study by the National Toxicology Program (NTP) involved administering specified doses
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(e.g., 0, 7.5, 15, 30, 60, or 120 mg/kg for rats) via gavage to F344/N rats and B6C3F1 mice
to observe toxicity and mortality.[3]

o Acute Inhalation Toxicity (LCso): Data was obtained from experiments where groups of
animals, such as female Harlan-Wistar rats, were exposed to specific concentrations of
methacrylonitrile vapor for a set duration (e.g., 4 hours or for shorter times at near-
saturated concentrations) to determine the concentration lethal to 50% of the test subjects.

[9]

o Human Exposure Studies: Limited studies involved exposing human volunteers to controlled
concentrations of methacrylonitrile (e.g., 2 to 24 ppm) for short durations (e.g., 1 to 10
minutes) to evaluate sensory responses like odor detection and irritation of the eyes, nose,
and throat.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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